Cas no 100878-55-5 (3-Isoxazolecarboxylicacid, 5-methyl-, 2-nonylhydrazide)
100878-55-5 structure
Product Name:3-Isoxazolecarboxylicacid, 5-methyl-, 2-nonylhydrazide
CAS No:100878-55-5
MF:C14H25N3O2
MW:267.367203474045
CID:208254
PubChem ID:58096
Update Time:2025-04-19
3-Isoxazolecarboxylicacid, 5-methyl-, 2-nonylhydrazide Chemical and Physical Properties
Names and Identifiers
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- 3-Isoxazolecarboxylicacid, 5-methyl-, 2-nonylhydrazide
- 5-methyl-N'-nonyl-1,2-oxazole-3-carbohydrazide
- 1-Nonyl-2-< 5-Methyl-3-isoxazolylcarbonyl> -hydrazin
- 5-Methyl-3-isoxazolecarboxylic acid 2-nonylhydrazide
- 5-methyl-isoxazole-3-carboxylic acid N'-nonyl-hydrazide
- AC1L1OBB
- BRN 0792274
- LS-86644
- DTXSID50143557
- 3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-, 2-NONYLHYDRAZIDE
- 100878-55-5
-
- Inchi: 1S/C14H25N3O2/c1-3-4-5-6-7-8-9-10-15-16-14(18)13-11-12(2)19-17-13/h11,15H,3-10H2,1-2H3,(H,16,18)
- InChI Key: BAVDGFIXRXMFRT-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(C(NNCCCCCCCCC)=O)=N1
Computed Properties
- Exact Mass: 267.19485
- Monoisotopic Mass: 267.19467705g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 67.2Ų
Experimental Properties
- PSA: 67.16
3-Isoxazolecarboxylicacid, 5-methyl-, 2-nonylhydrazide Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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